1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)-1H-1,2,4-triazole

• IUPAC Name: 3-(1,2,4-triazol-1-ylmethyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole
• InChI: InChI=1S/C8H10N6/c1-2-7-11-12-8(14(7)3-1)4-13-6-9-5-10-13/h5-6H,1-4H2
• InChI Key: NDZJBRUKJHWWRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NN=C(N2C1)CN3C=NC=N3
• Molecular Formula: C8H10N6
• Molecular Weight: 190.21 g/mol
• CAS No.: 2303352-68-1

Description

1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C8H10N6 and its molecular weight is 190.21. The purity is usually 95%.
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Biological Activity

The compound 1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)-1H-1,2,4-triazole represents a class of heterocyclic compounds that has garnered attention for its potential biological activities. The structure features a pyrrolo[2,1-c][1,2,4]triazole moiety known for its diverse pharmacological properties. This article explores the biological activity of this compound through various studies and findings.

The chemical formula of the compound is $C_9H_{12}N_4$ with a molecular weight of 180.25 g/mol. Below is a summary of its chemical properties:

Property	Value
Chemical Formula	C₉H₁₂N₄
Molecular Weight	180.25 g/mol
IUPAC Name	1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)-1H-1,2,4-triazole
Appearance	Powder
Storage Temperature	4 °C

Anticancer Properties

Research indicates that triazole derivatives possess significant anticancer properties. A study highlighted that mercapto-substituted 1,2,4-triazoles exhibit chemopreventive and chemotherapeutic effects against various cancer cell lines. For instance:

• Cytotoxic Activity : Compounds derived from triazole scaffolds were tested against human breast cancer cell lines (MCF-7) and showed promising cytotoxic effects. Specifically, derivatives with modifications at the triazole ring demonstrated enhanced activity compared to their parent compounds .

Antimicrobial Effects

Triazoles have also been recognized for their antimicrobial properties. In vitro studies have shown that certain derivatives can inhibit the growth of pathogenic bacteria and fungi:

• Antibacterial Activity : Triazole derivatives were found to exhibit significant antibacterial effects against strains such as Staphylococcus aureus and Escherichia coli. These findings suggest potential applications in developing new antimicrobial agents .

The mechanism through which these compounds exert their biological effects often involves interaction with specific enzymes or receptors within cells:

• Inhibition of Enzymatic Activity : Some studies suggest that triazole derivatives can inhibit enzymes critical for cancer cell proliferation and survival. This inhibition leads to increased apoptosis in malignant cells .

Case Studies

Several case studies have illustrated the biological activity of this compound:

• Study on Cytotoxicity :
  • A series of triazole derivatives were synthesized and screened for cytotoxicity against MCF-7 cells.
  • Results indicated that specific modifications at the pyrrolo[2,1-c][1,2,4]triazole core significantly enhanced cytotoxic effects compared to standard chemotherapeutics like cisplatin .
• Antimicrobial Screening :
  • Triazole derivatives were evaluated against multiple bacterial strains.
  • The results demonstrated that certain derivatives had lower minimum inhibitory concentrations (MICs) compared to traditional antibiotics .